1-Cyclopropyl-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea
Description
Synthesis Analysis
The synthesis of thiophene derivatives, which are a key component of this compound, has been a subject of interest for many scientists . A common method for synthesizing thiophene derivatives involves the condensation reaction, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . For instance, in 2017, Wang et al. applied a similar substrate bearing cyclopropyl with electron-withdrawing groups and reacted with CS2 in the presence of a catalytic amount of DBU to produce 2-aminothiophenes .Molecular Structure Analysis
The molecular structure of “1-Cyclopropyl-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea” consists of a cyclopropyl group, a thiophene ring, a pyrazine ring, and a urea group. The thiophene ring is a five-membered ring made up of one sulfur as a heteroatom .Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound can be used in the synthesis of heterocyclic compounds . For instance, it can be used as a starting compound to synthesize novel pyrimidine-2-thiol, pyrazole, and pyran derivatives . These derivatives have shown immense biological activities associated with these heterocyclic derivatives .
Anti-inflammatory Activities
The compound has shown potent anti-inflammatory activities both in vitro and in vivo . This makes it a potential candidate for the development of new anti-inflammatory drugs .
Antioxidant Activities
The compound has exhibited promising antioxidant activities against α, α-diphenyl-β-picrylhydrazyl scavenging activity and lipid peroxidation . This suggests its potential use in the development of antioxidant therapies .
Antiviral Activities
Indole derivatives, which are structurally similar to the compound , have shown antiviral activities . This suggests that “1-Cyclopropyl-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea” may also have potential antiviral applications .
Anti-HIV Activities
Indole derivatives have also shown anti-HIV activities . Given the structural similarity, this compound may also be explored for potential anti-HIV applications .
Anticancer Activities
Indole derivatives have demonstrated anticancer activities . Therefore, “1-Cyclopropyl-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea” may also have potential anticancer applications .
properties
IUPAC Name |
1-cyclopropyl-3-[(3-thiophen-2-ylpyrazin-2-yl)methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4OS/c18-13(17-9-3-4-9)16-8-10-12(15-6-5-14-10)11-2-1-7-19-11/h1-2,5-7,9H,3-4,8H2,(H2,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGBTUCFJDUMVBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)NCC2=NC=CN=C2C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropyl-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea | |
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